Cas no 1903744-92-2 (Piperazine, 2-ethyl-1-propyl-, (2R)-)

Piperazine, 2-ethyl-1-propyl-, (2R)-, is a chiral piperazine derivative characterized by its stereospecific (R)-configuration at the 2-position. This compound serves as a valuable intermediate in pharmaceutical synthesis, particularly in the development of enantioselective active pharmaceutical ingredients (APIs). Its structured alkyl substituents (ethyl and propyl groups) enhance steric and electronic properties, making it useful for modulating receptor binding or catalytic activity in drug design. The chiral center ensures high selectivity in asymmetric synthesis, contributing to improved efficacy and reduced side effects in target applications. Suitable for research and fine chemical production, it offers consistent purity and stability under standard handling conditions.

Piperazine, 2-ethyl-1-propyl-, (2R)- structure

1903744-92-2 structure

Product Name:Piperazine, 2-ethyl-1-propyl-, (2R)-

CAS No:1903744-92-2

MF:C₉H₂₀N₂

MW:156.268502235413

CID:5253725

Update Time:2025-11-01

Piperazine, 2-ethyl-1-propyl-, (2R)- Chemical and Physical Properties

Names and Identifiers

- Piperazine, 2-ethyl-1-propyl-, (2R)-
- Inchi： 1S/C9H20N2/c1-3-6-11-7-5-10-8-9(11)4-2/h9-10H,3-8H2,1-2H3/t9-/m1/s1
- InChI Key： VMMAFSCFSRODGV-SECBINFHSA-N
- SMILES： N1(CCC)CCNC[C@H]1CC

Piperazine, 2-ethyl-1-propyl-, (2R)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-381287-0.05g	(2R)-2-ethyl-1-propylpiperazine	1903744-92-2	0.05g	$1866.0	2023-03-02
Enamine	EN300-381287-0.1g	(2R)-2-ethyl-1-propylpiperazine	1903744-92-2	0.1g	$1955.0	2023-03-02
Enamine	EN300-381287-0.25g	(2R)-2-ethyl-1-propylpiperazine	1903744-92-2	0.25g	$2044.0	2023-03-02
Enamine	EN300-381287-0.5g	(2R)-2-ethyl-1-propylpiperazine	1903744-92-2	0.5g	$2132.0	2023-03-02
Enamine	EN300-381287-1.0g	(2R)-2-ethyl-1-propylpiperazine	1903744-92-2	1g	$0.0	2023-06-07
Enamine	EN300-381287-2.5g	(2R)-2-ethyl-1-propylpiperazine	1903744-92-2	2.5g	$4355.0	2023-03-02
Enamine	EN300-381287-5.0g	(2R)-2-ethyl-1-propylpiperazine	1903744-92-2	5.0g	$6441.0	2023-03-02
Enamine	EN300-381287-10.0g	(2R)-2-ethyl-1-propylpiperazine	1903744-92-2	10.0g	$9550.0	2023-03-02

Piperazine, 2-ethyl-1-propyl-, (2R)- Related Literature

1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
2. Enantiomeric helical TiO2 nanofibers modulate different peptide assemblies and subsequent cellular behaviors†

Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
3. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
4. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†

Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
5. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583

Additional information on Piperazine, 2-ethyl-1-propyl-, (2R)-

Compound CAS No. 1903744-92-2: Piperazine, 2-ethyl-1-propyl-, (2R)-

The compound with CAS No. 1903744-92, commonly referred to as Piperazine, 2-ethyl-1-propyl-, (2R)-, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of piperazines, which are six-membered rings containing two nitrogen atoms at positions 1 and 4. The specific structure of this compound features an ethyl group at position 2 and a propyl group at position 1, with the (R) configuration at the second carbon atom.

Piperazines are widely studied due to their versatile applications in drug design and synthesis. The chemical structure of Piperazine, 2-ethyl-1-propyl-, (2R)-, makes it a valuable intermediate in the development of various pharmaceutical agents. Recent studies have highlighted its potential in the creation of bioactive molecules targeting specific therapeutic areas such as oncology and infectious diseases.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitution and ring-closing processes. Researchers have optimized these methods to enhance yield and purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical standards.

In terms of biological activity, Piperazine, 2-ethyl-1-propyl-, (2R)- has shown promising results in preclinical studies. It exhibits selectivity towards certain enzymes and receptors, making it a potential candidate for drug development programs aimed at treating conditions such as cancer and viral infections.

The application of this compound extends beyond its use as an intermediate in drug synthesis. It has also been explored in the development of advanced materials and catalytic systems due to its unique structural properties.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of Piperazine, 2-ethyl-1-propyl-, (2R)- with greater accuracy. These insights are crucial for optimizing its bioavailability and minimizing potential side effects during clinical trials.

In conclusion, Piperazine, 2-ethyl-1-propyl-, (2R)- is a multifaceted compound with significant implications for both academic research and industrial applications. Its continued exploration will undoubtedly contribute to the advancement of science and medicine in the coming years.